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Compound of Interest

Compound Name: m-Tolylurea

Cat. No.: B1215503

This technical guide provides a summary of the available preliminary toxicity data for m-
Tolylurea (also known as 3-methylphenylurea). The information is intended for researchers,
scientists, and drug development professionals to support initial safety assessments. Due to
the limited availability of public data specifically for m-Tolylurea, this guide also includes
information on related phenylurea compounds and standardized experimental protocols to
provide a broader context for its potential toxicological profile.

Acute Toxicity

The acute toxicity of m-Tolylurea has been evaluated by oral and dermal routes in animal
studies. The available data from a safety data sheet indicates a moderate order of acute
toxicity following oral administration and low toxicity via the dermal route.

Table 1: Acute Toxicity of m-Tolylurea

Route of ) LD50 (Lethal Dose, L
. . Species GHS Classification

Administration 50%)

Oral Rat >300 - <2,000 mg/kg Harmful if swallowed

Dermal Rat >2,000 mg/kg Not Classified

GHS: Globally Harmonized System of Classification and Labelling of Chemicals
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Experimental Protocol: Acute Oral Toxicity (Up-and-
Down Procedure - OECD 425)

The following is a generalized protocol for an acute oral toxicity study based on the OECD Test
Guideline 425. The specific details of the study for m-Tolylurea are not publicly available.

o Test Animals: Healthy, young adult rats of a single sex (typically females as they are often
slightly more sensitive) are used. Animals are acclimatized to laboratory conditions for at
least 5 days before the study.

e Housing and Feeding: Animals are housed individually. Food is withheld overnight before
administration of the test substance, but water is available ad libitum.

o Dose Administration: The test substance is administered in a single dose by gavage using a
stomach tube. The volume administered is kept as low as possible.

e Dosing Procedure: A starting dose is selected based on available information. Dosing is
sequential, with one animal dosed at a time. The outcome for the previously dosed animal
(survival or death) determines the dose for the next animal. If an animal survives, the dose
for the next animal is increased. If an animal dies, the dose is decreased.

o Observation Period: Animals are observed for mortality and clinical signs of toxicity for at
least 14 days. Observations include changes in skin, fur, eyes, mucous membranes,
respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity
and behavior pattern. Body weight is recorded weekly.

» Pathology: At the end of the observation period, all surviving animals are euthanized and
subjected to a gross necropsy.

Genotoxicity

Specific genotoxicity data for m-Tolylurea from standard assays like the Ames test or in vitro
micronucleus assay are not readily available in the public domain. However, studies on other
phenylurea compounds suggest that this class of chemicals may have genotoxic potential. For
instance, some phenylurea herbicides have been shown to induce chromosomal aberrations
and sister chromatid exchanges in mammalian cell lines.[1][2] Pencycuron, a phenylurea
fungicide, showed a dose-dependent increase in micronucleus frequency in HepG2 cells.[3]
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Experimental Protocol: Bacterial Reverse Mutation Test
(Ames Test - OECD 471)

This protocol describes a standard procedure for the Ames test.

Test Strains: A set of at least five strains of Salmonella typhimurium (e.g., TA98, TA100,
TA1535, TA1537) and/or Escherichia coli (e.g., WP2 uvrA) are used. These strains are
selected to detect different types of point mutations.

Metabolic Activation: The test is performed with and without a metabolic activation system
(S9 mix), which is a liver homogenate from rats pre-treated with an enzyme-inducing agent.
This is to assess the mutagenicity of the parent compound and its metabolites.

Test Procedure (Plate Incorporation Method): a. The test substance at various
concentrations, the bacterial culture, and either S9 mix or a buffer are mixed with molten top
agar. b. This mixture is poured onto the surface of a minimal glucose agar plate. c. The
plates are incubated at 37°C for 48-72 hours.

Data Analysis: The number of revertant colonies (colonies that have regained the ability to
grow in the absence of a required amino acid) is counted for each concentration and
compared to the number of spontaneous revertant colonies in the negative control. A
substance is considered mutagenic if it produces a dose-dependent increase in the number
of revertants and/or a reproducible and significant positive response at one or more
concentrations.

Experimental Protocol: In Vitro Mammalian Cell
Micronucleus Test (OECD 487)

This protocol outlines a standard procedure for the in vitro micronucleus assay.

e Cell Cultures: Human or rodent cell lines (e.g., CHO, V79, L5178Y, or TK6) or primary
human lymphocytes are used.

o Metabolic Activation: The assay is conducted with and without an S9 metabolic activation
system.
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o Test Procedure: a. Cell cultures are exposed to at least three concentrations of the test
substance for a short period (e.g., 3-6 hours) in the presence and absence of S9 mix, and for
a longer period (e.g., 1.5-2 normal cell cycle lengths) in the absence of S9 mix. b. After the
treatment period, the cells are cultured for a period sufficient to allow for chromosome
damage to lead to the formation of micronuclei in interphase cells. Cytochalasin B is often
added to block cytokinesis, resulting in binucleated cells, which makes it easier to identify
cells that have completed one nuclear division. c. Cells are harvested, stained, and scored
for the presence of micronuclei.

o Data Analysis: The frequency of micronucleated cells is determined for each concentration
and compared to the negative control. A substance is considered genotoxic if it induces a
concentration-dependent increase in the number of micronucleated cells or a clear and
reproducible positive response at one or more concentrations.

Carcinogenicity

There are no specific carcinogenicity studies available for m-Tolylurea. However, a bioassay
conducted by the National Cancer Institute on the related isomer, p-Tolylurea, showed a
compound-related increase in malignant lymphomas in male mice. This finding suggests that
isomers of tolylurea may have carcinogenic potential, and further investigation for m-Tolylurea
is warranted.

Reproductive and Developmental Toxicity

Specific data on the reproductive and developmental toxicity of m-Tolylurea are not available
in the public literature. A study on a structurally related compound, tetramethylurea, in rats
showed developmental toxicity (decreased fetal weight) only at concentrations that were also
toxic to the mother.[4] This suggests that developmental effects may not be a primary concern
in the absence of maternal toxicity, but this cannot be directly extrapolated to m-Tolylurea.

Potential Mechanisms of Toxicity

The precise mechanism of toxicity for m-Tolylurea in mammals has not been elucidated.
Based on data from related compounds, several potential mechanisms can be hypothesized.

o Oxidative Stress: Urea, the parent compound of substituted ureas, has been shown to
induce the production of reactive oxygen species (ROS) in various cell types.[5] ROS can
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damage cellular components, including DNA, proteins, and lipids, leading to cellular
dysfunction and toxicity.

e Endocrine Disruption: Some phenylurea compounds have been identified as potential
endocrine-disrupting chemicals (EDCs).[1] For example, the herbicide linuron has
demonstrated anti-androgenic effects. EDCs can interfere with the body's hormonal systems,
potentially leading to adverse reproductive, developmental, and metabolic effects.

» Formation of Reactive Intermediates: The metabolism of many xenobiotics can lead to the
formation of reactive intermediates that can covalently bind to cellular macromolecules,
leading to toxicity. While not specifically studied for m-Tolylurea, this is a common
mechanism of toxicity for many aromatic compounds.
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Caption: Generalized workflow for in vitro genotoxicity screening.
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Caption: Hypothesized toxicity pathways for substituted ureas.

Conclusion

The available data for m-Tolylurea suggests a moderate acute oral toxicity and low dermal
toxicity. There is a lack of specific data on its genotoxic, carcinogenic, and
reproductive/developmental effects. However, findings for related phenylurea compounds
indicate that these are areas that warrant further investigation. The potential mechanisms of
toxicity may involve the induction of oxidative stress and endocrine disruption. This guide
provides a foundation for a preliminary toxicological assessment and highlights the data gaps
that need to be addressed for a comprehensive risk evaluation. Researchers and drug
development professionals should consider these factors in the continued development and
safety assessment of m-Tolylurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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